Cas no 157248-02-7 (4-Thiazolidinone,3,3'-(1,3-propanediyl)bis[2-(3-pyridinyl)-, (R*,R*)- (9CI))

• Product Name: 4-Thiazolidinone,3,3'-(1,3-propanediyl)bis[2-(3-pyridinyl)-, (R*,R*)- (9CI)
• CAS No: 157248-02-7
• MF: C₁₉H₂₀N₄O₂S₂
• MW: 400.517701148987
• CID: 159161
• PubChem ID: 3074418
• Update Time: 2025-04-19

4-Thiazolidinone,3,3'-(1,3-propanediyl)bis[2-(3-pyridinyl)-, (R*,R*)- (9CI) Chemical and Physical Properties

Names and Identifiers

• (2R)-3-[3-[(2R)-4-oxo-2-pyridin-3-yl-1,3-thiazolidin-3-yl]propyl]-2-pyridin-3-yl-1,3-thiazolidin-4-one
• (R*,R*)-(+-)-3,3'-(1,3-Propanediyl)bis(2-(3-pyridinyl)-4-thiazolidinone)
• DTXSID20166238
• 4-Thiazolidinone, 3,3'-(1,3-propanediyl)bis(2-(3-pyridinyl)-, (R*,R*)-(+-)-
• 157248-02-7
• 4-Thiazolidinone,3,3'-(1,3-propanediyl)bis[2-(3-pyridinyl)-, (R*,R*)- (9CI)

• Inchi： 1S/C19H20N4O2S2/c24-16-12-26-18(14-4-1-6-20-10-14)22(16)8-3-9-23-17(25)13-27-19(23)15-5-2-7-21-11-15/h1-2,4-7,10-11,18-19H,3,8-9,12-13H2/t18-,19-/m1/s1
• InChI Key： XTBOFUXAIWBAMA-RTBURBONSA-N
• SMILES： S1CC(N([C@H]1C1C=NC=CC=1)CCCN1C(CS[C@@H]1C1C=NC=CC=1)=O)=O

Computed Properties

• Exact Mass: 400.103
• Monoisotopic Mass: 400.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.351
• Boiling Point: 738.3°Cat760mmHg
• Flash Point: 400.3°C
• Refractive Index: 1.652
• PSA: 66.4